Cas no 2411199-85-2 (2-[(2-Ethenylpyrazol-3-yl)methyl-[(2-methylfuran-3-yl)methyl]amino]ethanesulfonyl fluoride)

• Product Name: 2-[(2-Ethenylpyrazol-3-yl)methyl-[(2-methylfuran-3-yl)methyl]amino]ethanesulfonyl fluoride
• CAS No: 2411199-85-2
• MF: C₁₄H₁₈FN₃O₃S
• MW: 327.374425411224
• CID: 5360363
• PubChem ID: 154879553
• Update Time: 2025-07-22

2-[(2-Ethenylpyrazol-3-yl)methyl-[(2-methylfuran-3-yl)methyl]amino]ethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z4344017915
• 2-[(2-Ethenylpyrazol-3-yl)methyl-[(2-methylfuran-3-yl)methyl]amino]ethanesulfonyl fluoride
• 2-{[(1-ethenyl-1H-pyrazol-5-yl)methyl][(2-methylfuran-3-yl)methyl]amino}ethane-1-sulfonyl fluoride

• Inchi： 1S/C14H18FN3O3S/c1-3-18-14(4-6-16-18)11-17(7-9-22(15,19)20)10-13-5-8-21-12(13)2/h3-6,8H,1,7,9-11H2,2H3
• InChI Key： FZFCOYKPUWBVRW-UHFFFAOYSA-N
• SMILES： S(CCN(CC1=CC=NN1C=C)CC1C=COC=1C)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 468
• XLogP3: 1.6
• Topological Polar Surface Area: 76.7

Additional information on 2-[(2-Ethenylpyrazol-3-yl)methyl-[(2-methylfuran-3-yl)methyl]amino]ethanesulfonyl fluoride

Introduction to 2-[(2-Ethenylpyrazol-3-yl)methyl-[(2-methylfuran-3-yl)methyl]amino]ethanesulfonyl fluoride (CAS No. 2411199-85-2)

2-[(2-Ethenylpyrazol-3-yl)methyl-[(2-methylfuran-3-yl)methyl]amino]ethanesulfonyl fluoride, identified by its CAS number 2411199-85-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functional groups that contribute to its unique chemical properties. The presence of both pyrazole and furan moieties in its structure imparts a high degree of molecular complexity, making it a promising candidate for further exploration in drug discovery and material science.

The chemical structure of this compound features a central ethanesulfonyl fluoride moiety, which is flanked by two distinct amine functionalities. One of the amines is attached to a methyl group derived from 2-methylfuran, while the other is linked to a methyl group originating from 2-ethenylpyrazole. This dual connectivity not only enhances the compound's structural diversity but also opens up numerous possibilities for chemical modifications and derivatization, which are crucial for developing novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds due to their widespread presence in bioactive natural products and their potential as pharmacophores. The pyrazole ring, in particular, is well-documented for its role in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an ethenyl group into the pyrazole ring further modulates its electronic and steric properties, potentially enhancing binding affinity to biological targets.

The fluorinated sulfonyl group present in this compound is another key feature that contributes to its pharmacological relevance. Sulfonyl fluorides are known for their ability to improve metabolic stability and binding interactions with biological macromolecules. For instance, sulfonyl fluorides have been incorporated into various drugs to enhance their bioavailability and efficacy. The specific arrangement of these functional groups in 2-[(2-Ethenylpyrazol-3-yl)methyl-[(2-methylfuran-3-yl)methyl]amino]ethanesulfonyl fluoride suggests that it may exhibit unique interactions with enzymes or receptors, making it an attractive scaffold for medicinal chemists.

From a synthetic perspective, the preparation of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The synthesis likely begins with the formation of the pyrazole core, followed by functionalization with the ethenyl group and subsequent attachment of the methylfuran-derived amine. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly affect the compound's biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting costly wet-lab experiments. By leveraging tools such as molecular docking and quantum mechanical calculations, scientists can identify potential binding modes of 2-[(2-Ethenylpyrazol-3-yl)methyl-[(2-methylfuran-3-yl)methyl]amino]ethanesulfonyl fluoride with target proteins or enzymes. This approach has accelerated the drug discovery process significantly, allowing for more targeted and efficient development of new therapeutic agents.

The structural features of this compound also make it a valuable tool for studying molecular recognition processes. The combination of different heterocyclic systems and functional groups provides a rich environment for exploring how changes in electronic distribution or steric hindrance can influence binding affinity and selectivity. Such studies are fundamental to understanding the principles behind drug-receptor interactions and can guide the design of next-generation drugs with improved properties.

In addition to its pharmaceutical applications, this compound may find utility in materials science due to its complex structure and unique electronic properties. For example, derivatives of sulfonyl fluorides have been explored as precursors for liquid crystals or organic semiconductors, where their ability to form stable crystal structures is advantageous. While these applications are still in their early stages, they highlight the broader potential of molecules like CAS No. 2411199-85-2 beyond traditional drug discovery.

The regioselectivity observed in reactions involving this compound underscores its potential as a versatile building block for more complex molecules. By controlling reaction conditions such as temperature, solvent choice, and catalyst systems, chemists can direct specific transformations at different sites within the molecule. This level of control is essential for constructing highly functionalized derivatives that exhibit tailored biological activities.

As research continues to uncover new therapeutic targets and mechanisms, compounds like CAS No. 2411199-85-2 will remain at the forefront of drug discovery efforts. Their unique structural features provide a rich foundation for innovation, allowing scientists to explore uncharted chemical spaces with the potential to yield breakthrough treatments for various diseases.

The integration of modern synthetic techniques with advanced computational methods has transformed how researchers approach complex molecules like this one. By combining experimental data with theoretical predictions, scientists can design synthetic routes that are both efficient and scalable, reducing the time required to bring new compounds from bench to market.

In conclusion,CAS No 2411199 - 85 - 2 (also known as 2 - [( 2 - Ethenylpyrazol - 3 - ylmethyl - [( 2 - methylfuran - 3 - ylmethyl ) amino ] ethanesulfonyl fluoride)) represents an exciting opportunity for researchers in pharmaceutical chemistry and beyond. Its intricate structure offers numerous possibilities for further exploration through both synthetic chemistry and computational studies, paving the way for novel applications across multiple disciplines.